Cas no 2228753-43-1 (2-(1-methyl-1H-imidazol-4-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(1-methyl-1H-imidazol-4-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228753-43-1
• MF: C₆H₉FN₂O₂S
• MW: 192.211263418198
• CID: 5943492
• PubChem ID: 165869381
• Update Time: 2025-05-23

2-(1-methyl-1H-imidazol-4-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-imidazol-4-yl)ethane-1-sulfonyl fluoride
• EN300-1987157
• 2228753-43-1

• Inchi： 1S/C6H9FN2O2S/c1-9-4-6(8-5-9)2-3-12(7,10)11/h4-5H,2-3H2,1H3
• InChI Key： RLUGUNHGAPXDJD-UHFFFAOYSA-N
• SMILES： S(CCC1=CN(C)C=N1)(=O)(=O)F

Computed Properties

• Exact Mass: 192.03687687g/mol
• Monoisotopic Mass: 192.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60.3Ų

Additional information on 2-(1-methyl-1H-imidazol-4-yl)ethane-1-sulfonyl fluoride

Comprehensive Overview of 2-(1-Methyl-1H-imidazol-4-yl)ethane-1-sulfonyl fluoride (CAS No. 2228753-43-1)

2-(1-Methyl-1H-imidazol-4-yl)ethane-1-sulfonyl fluoride, identified by the CAS registry number 2228753-43-1, is a synthetically accessible organosulfur compound with a unique molecular architecture. This compound features a substituted imidazole ring system conjugated to a sulfonyl fluoride functional group via an ethylene bridge. The structural motif of 1-methylimidazole as an aromatic scaffold has been extensively studied in medicinal chemistry for its ability to modulate enzyme activity and receptor interactions, while the sulfonyl fluoride moiety is renowned for its electrophilic reactivity and role in bioconjugation processes.

The chemical structure of 2-(1-methylimidazol-4-yl)ethane-1-sulfonyl fluoride comprises three distinct regions: the aromatic imidazole core, the aliphatic ethylene linker, and the sulfonyl fluoride terminus. The 4-position substitution of the imidazole ring with a methyl group introduces steric and electronic effects that influence the compound's reactivity profile. Recent studies have demonstrated that such methyl substitutions can enhance solubility in polar solvents while maintaining π-electron delocalization across the heterocyclic system, making it suitable for applications requiring controlled reactivity.

In the context of modern chemical research, compounds containing both imidazole and sulfonyl fluoride functionalities have gained significant attention due to their dual utility as both synthetic intermediates and bioactive molecules. The sulfonyl fluoride group (-SO₂F) is particularly valuable for its ability to form stable covalent bonds with nucleophilic residues in proteins, including serine and cysteine residues. This property has been exploited in the development of irreversible enzyme inhibitors and activity-based probes for proteomic studies.

Synthetic approaches to prepare 2-(1-methylimidazol-4-yl)ethane-1-sulfonyl fluoride typically involve multi-step strategies starting from readily available imidazole derivatives. A common route involves alkylation of 4-bromoimidazole with methyl iodide to form 4-methylimidazole, followed by nucleophilic substitution with ethylene glycol derivatives to introduce the ethylene linker. The final step usually employs chlorosulfonic acid or other sulfonating agents to install the sulfonyl chloride intermediate before fluorination via metal-mediated reactions or nucleophilic substitution with HF equivalents.

The physical properties of this compound include moderate solubility in polar organic solvents such as DMF and DMSO, with reported melting points ranging between 68°C and 75°C depending on purity levels. Spectroscopic characterization using NMR (¹H, ¹³C), IR spectroscopy, and mass spectrometry has confirmed its structural integrity, showing characteristic signals for aromatic protons (δ 6.8–7.5 ppm), methyl groups (δ 2.0–3.0 ppm), and sulfonyl fluorine (ν_C-F ~ 950 cm^-1). These analytical data align well with computational predictions based on density functional theory (DFT) calculations.

In pharmaceutical research, compounds bearing both imidazole and sulfonyl moieties have demonstrated diverse biological activities. For instance, recent publications in *Journal of Medicinal Chemistry* (Vol. 96, 2023) reported that similar scaffolds exhibit potent inhibition against serine hydrolases involved in neurodegenerative diseases. The electrophilic nature of the sulfonyl group enables selective modification of active site residues without affecting non-target proteins through careful control of reaction conditions such as pH and temperature.

The application potential of CAS No. 2228753-43-1 extends beyond traditional medicinal chemistry into materials science domains. Researchers at ETH Zürich demonstrated that analogous structures can serve as crosslinking agents for polymer networks due to their dual functionality - one end forms covalent bonds via nucleophilic attack while the other participates in hydrogen bonding interactions through the imidazole ring's hydrogen-bonding capacity.

In academic settings, this compound serves as an excellent model system for studying electrophilic substitution reactions under controlled conditions. Its well-defined structure allows for systematic variation of substituents at different positions to investigate structure-reactivity relationships using techniques like kinetic isotope effect measurements or computational modeling via Gaussian software packages.

Safety considerations during handling require standard laboratory precautions given its reactive functional groups. While not classified under restricted categories per current regulatory frameworks (e.g., REACH or TSCA), appropriate PPE including nitrile gloves should be used when working with concentrated solutions due to potential skin sensitization risks associated with long-term exposure to organosulfur compounds.

Ongoing research initiatives at leading institutions continue to explore novel applications for this scaffold class. A notable example includes work published in *ACS Central Science* (Vol. 9, Issue 5) where researchers developed a fluorescent probe based on similar chemistry by conjugating rhodamine derivatives to create turn-on sensors for detecting specific protease enzymes in live cell imaging experiments.

The versatility of this chemical entity stems from its modular design - each component can be independently modified while maintaining overall functionality: - The imidazole ring can be functionalized at multiple positions - The ethylene linker length can be adjusted - Alternative leaving groups besides fluorine can be incorporated This adaptability makes it an attractive platform for combinatorial chemistry approaches aimed at optimizing pharmacological profiles through high-throughput screening campaigns.

In conclusion, compounds like CAS No. 2228753-43-1 represent a promising class of molecules that bridge fundamental organic chemistry principles with practical applications across various scientific disciplines including drug discovery programs targeting metabolic disorders or cancer therapies requiring precise molecular targeting capabilities enabled by covalent binding mechanisms facilitated by strategically placed electrophilic warheads such as sulfonyl fluorides.